Cas no 2171702-28-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2171702-28-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6470361
• PubChem ID: 165550638
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• 2171702-28-4
• EN300-1483111
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-10-25(26(31)29-24-16-5-3-4-15-22(24)27(32)33)30-28(34)35-17-23-20-13-8-6-11-18(20)19-12-7-9-14-21(19)23/h6-9,11-14,22-25H,2-5,10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XEDNJQRCNWKDGG-UHFFFAOYSA-N
• SMILES： OC(C1CCCCCC1NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS: 2171702-28-4)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS: 2171702-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2171702-28-4 in the synthesis of cyclic peptides with enhanced bioavailability. The study highlighted the compound's ability to stabilize peptide conformations, thereby improving their pharmacokinetic properties. Another recent publication in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a scaffold for designing protease inhibitors, showcasing its versatility in drug discovery. These findings underscore the compound's potential to address challenges in peptide-based therapeutics, such as poor membrane permeability and rapid degradation.

Further advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise characterization of 2171702-28-4 and its derivatives. A 2024 study utilized nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's conformational dynamics, providing insights into its interactions with biological targets. These methodological innovations are paving the way for more efficient synthesis and application of this compound in preclinical and clinical settings.

Despite these promising developments, challenges remain in scaling up the production of 2171702-28-4 and optimizing its synthetic routes. Recent efforts have focused on green chemistry approaches to reduce waste and improve yield. For instance, a team at MIT reported a solvent-free synthesis method that significantly enhances the compound's accessibility for industrial applications. Such innovations are critical for ensuring the sustainable and cost-effective use of this compound in large-scale drug manufacturing.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS: 2171702-28-4) represents a pivotal advancement in chemical biology, with broad implications for peptide therapeutics and drug design. Ongoing research continues to uncover its potential, driven by interdisciplinary collaborations and cutting-edge technologies. Future studies are expected to explore its applications in personalized medicine and combinatorial chemistry, further solidifying its role in the pharmaceutical industry.